Cas no 1315339-44-6 ((6-Amino-2-methyl-3-nitrophenyl)boronic acid)

(6-Amino-2-methyl-3-nitrophenyl)boronic acid structure
1315339-44-6 structure
Product Name:(6-Amino-2-methyl-3-nitrophenyl)boronic acid
CAS No:1315339-44-6
MF:C7H9BN2O4
MW:195.968361616135
CID:1079012
PubChem ID:46736801
Update Time:2025-04-20

(6-Amino-2-methyl-3-nitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (6-Amino-2-methyl-3-nitrophenyl)boronic acid
    • 2-Amino-6-methyl-5-nitrophenylboronic acid
    • 6-amino-2-methyl-3-nitrophenylboronic acid
    • starbld0016889
    • 1315339-44-6
    • AKOS006315273
    • MDL: MFCD12026705
    • Inchi: 1S/C7H9BN2O4/c1-4-6(10(13)14)3-2-5(9)7(4)8(11)12/h2-3,11-12H,9H2,1H3
    • InChI Key: CPWHORJSGSHNOX-UHFFFAOYSA-N
    • SMILES: OB(C1C(=CC=C(C=1C)[N+](=O)[O-])N)O

Computed Properties

  • Exact Mass: 196.0655369g/mol
  • Monoisotopic Mass: 196.0655369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112Ų
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